Cas no 1806260-22-9 (Methyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806260-22-9
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4840590
• Update Time: 2025-05-26

Methyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7(16)3-5-8(20-2)6(21-10(11,12)13)4-14-9(5)15(17)18/h4H,3H2,1-2H3
• InChI Key： IFTLRPGURDVQDH-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1OC)CC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate: A Comprehensive Overview

Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate, identified by the CAS number 1806260-22-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a nitro group, and a trifluoromethoxy group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

The molecular structure of Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate is particularly interesting due to the combination of electron-donating and electron-withdrawing groups. The methoxy group at position 4 acts as an electron-donating substituent, while the nitro group at position 2 and the trifluoromethoxy group at position 5 are strong electron-withdrawing groups. This balance of electronic effects creates a highly reactive molecule that can participate in a wide range of chemical transformations. Recent studies have shown that this compound exhibits exceptional reactivity in nucleophilic aromatic substitution reactions, making it a valuable precursor in the synthesis of various heterocyclic compounds.

One of the most notable applications of Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate is in the field of medicinal chemistry. Researchers have demonstrated that this compound can serve as an effective building block for the synthesis of bioactive molecules, particularly those with potential anti-tumor and anti-inflammatory properties. The trifluoromethoxy group, in particular, has been shown to enhance the pharmacokinetic properties of drugs, making this compound an attractive candidate for drug development.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The unique electronic properties of Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate make it an ideal candidate for use in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have highlighted its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells due to its ability to efficiently transport charges within these devices.

The synthesis of Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce this compound on a larger scale with higher purity.

In conclusion, Methyl 4-Methoxy-2-Nitro-5-(Trifluoromethoxy)Pyridine-3-Acetate (CAS No. 1806260-22-9) is a versatile and highly reactive compound with diverse applications across multiple disciplines. Its unique molecular structure and electronic properties make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.